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Compound of Interest

Compound Name: Nostopeptin B

Cat. No.: B15578493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Nostopeptin B, a potent enzyme
inhibitor derived from cyanobacteria. It covers the initial discovery and origin of the compound,
its significant biological activity with supporting quantitative data, and detailed experimental
protocols for its isolation and characterization.

Discovery and Origin

Nostopeptin B was first isolated and identified in 1997 by a team of researchers led by
Tatsufumi Okino.[1][2] The discovery was the result of a screening program for protease
inhibitors from microalgae.

Producing Organism: Nostopeptin B is a natural product synthesized by the freshwater
cyanobacterium, Nostoc minutum (strain NIES-26).[1][2] Cyanobacteria, particularly from the
genus Nostoc, are well-documented sources of a diverse array of bioactive peptides with
potential pharmaceutical applications.[3][4]

Biological Activity

Nostopeptin B is a cyclic depsipeptide that demonstrates potent and selective inhibitory
activity against specific serine proteases.[1][2] Its mechanism of action is attributed to the
presence of a unique 3-amino-6-hydroxy-2-piperidone (Ahp) residue, which is a key structural
feature for its enzyme-inhibiting properties.[2]
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The compound has been shown to be a potent inhibitor of elastase and chymotrypsin.[1][2]
However, it does not exhibit inhibitory effects against papain, trypsin, thrombin, or plasmin.[2][4]
This selectivity makes Nostopeptin B a compound of interest for therapeutic applications
where specific protease inhibition is desired.

Quantitative Inhibitory Activity

The inhibitory potency of Nostopeptin B against its target enzymes has been quantified
through IC50 (half-maximal inhibitory concentration) values.

Enzyme IC50 Value (pM)
Elastase 1.2[5][6][7]
Chymotrypsin 1.73*

*Calculated from the reported IC50 of 1.6 pg/mL and a molecular weight of 927.5252 g/mol .[2]

Experimental Protocols

The following sections detail the methodologies employed in the isolation, purification, and
structural elucidation of Nostopeptin B, based on the original discovery.

Cultivation of Nostoc minutum**

Nostoc minutum (NIES-26) was mass-cultured in a suitable growth medium. A large-scale
culture yielded a significant biomass of algal cells for extraction. For instance, a 380 L culture
can yield approximately 161 g of dry algal cells.[1]

Extraction and Isolation

The following workflow outlines the extraction and isolation process:
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Extraction

Freeze-dried Nostoc minutum biomass

Extract with Methanol (MeOH)

Solvent Partitioning

Partition between Diethyl Ether (Et20) and Water (H20)

Partition Et20 layer with aqueous MeOH and a solvent series:
Hexane -> Carbon Tetrachloride (CCl4) -> Chloroform (CHCI3)

CHCI3-soluble fraction

Chromatographic Purification

Final Broduct

Pure Nostopeptin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

